Cas no 2111294-20-1 ((1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)methanamine)

• Product Name: (1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)methanamine
• CAS No: 2111294-20-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5797736
• PubChem ID: 82404960
• Update Time: 2025-06-23

(1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)methanamine
• (1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)methanamine
• 2111294-20-1
• EN300-1727230

• Inchi： 1S/C10H12N4/c11-7-10(1-2-10)8-5-13-9-6-12-3-4-14(8)9/h3-6H,1-2,7,11H2
• InChI Key： DMYVSEATEUPFAM-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=NC=C2C1(CN)CC1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.2Ų

Additional information on (1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)methanamine

Comprehensive Overview of (1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)methanamine (CAS No. 2111294-20-1)

The compound (1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)methanamine, identified by its CAS No. 2111294-20-1, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This heterocyclic amine features an imidazo[1,2-a]pyrazine core fused with a cyclopropylmethanamine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in cancer immunotherapy and neurodegenerative disease research. The imidazo[1,2-a]pyrazine scaffold, present in this compound, is frequently explored for its bioisosteric properties and ability to enhance blood-brain barrier permeability—a critical factor in CNS drug development. Computational studies suggest that modifications to the cyclopropylmethanamine group could optimize binding affinity for specific protein targets, addressing common challenges in drug-likeness optimization.

The synthesis of CAS No. 2111294-20-1 typically involves multi-step organic reactions, including cyclocondensation and amine protection/deprotection strategies. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity, essential for preclinical studies. Notably, its logP and polar surface area values indicate favorable pharmacokinetic profiles, a hot topic in AI-driven drug design discussions. These properties make it a subject of interest in fragment-based drug discovery (FBDD) platforms.

From a commercial perspective, (1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)methanamine is often searched alongside terms like "high-throughput screening libraries" and "scaffold hopping in medicinal chemistry." Its potential applications in autoimmune disorders and metabolic syndrome therapeutics further elevate its relevance. Researchers frequently inquire about its structure-activity relationship (SAR) data, reflecting the growing emphasis on rational drug design methodologies.

Environmental and regulatory considerations are also pivotal. The compound’s REACH compliance status and green chemistry synthesis routes are increasingly scrutinized, mirroring industry shifts toward sustainable pharmaceutical manufacturing. As AI-powered predictive toxicology tools advance, compounds like this benefit from early ADMET profiling, reducing late-stage attrition risks.

In summary, CAS No. 2111294-20-1 represents a versatile building block in modern drug development, bridging gaps between computational chemistry and translational research. Its dual relevance to academic investigations and industrial R&D ensures sustained visibility in scientific literature and patent filings, solidifying its position as a key player in next-generation therapeutics.